Cas no 1261893-39-3 (2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid)

2-Chloro-5-(3-methylsulfonylphenyl)benzoic acid is a high-purity organic intermediate primarily used in pharmaceutical and agrochemical synthesis. Its key structural features include a benzoic acid core substituted with a chloro group and a 3-methylsulfonylphenyl moiety, offering versatile reactivity for further functionalization. The compound exhibits excellent stability under standard storage conditions and demonstrates consistent batch-to-batch reproducibility. Its well-defined molecular structure makes it a valuable building block for the development of bioactive molecules, particularly in the synthesis of sulfonamide-based compounds. The presence of both electron-withdrawing and electron-donating groups enables selective modifications, facilitating its use in targeted synthetic routes. Suitable for research-scale and industrial applications requiring precise molecular architecture.

2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid structure

1261893-39-3 structure

Product Name:2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid

CAS No:1261893-39-3

MF:C₁₄H₁₁ClO₄S

MW:310.752742052078

MDL:MFCD18322266

CID:1219163

PubChem ID:53228096

Update Time:2025-10-29

2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid
- MFCD18322266
- 1261893-39-3
- 4-Chloro-3'-(methanesulfonyl)[1,1'-biphenyl]-3-carboxylic acid
- 2-Chloro-5-(3-methylsulfonylphenyl)benzoic acid, 95%
- DTXSID50691629
- MDL： MFCD18322266
- Inchi： 1S/C14H11ClO4S/c1-20(18,19)11-4-2-3-9(7-11)10-5-6-13(15)12(8-10)14(16)17/h2-8H,1H3,(H,16,17)
- InChI Key： ASZUABYRNHGSOM-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(=O)O)C1=CC=CC(=C1)S(C)(=O)=O

Computed Properties

Exact Mass: 310.0066577g/mol
Monoisotopic Mass: 310.0066577g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 456
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 79.8Å²

2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329541-5 g	2-Chloro-5-(3-methylsulfonylphenyl)benzoic acid, 95%; .	1261893-39-3	95%	5 g	€1,159.00	2023-07-19
abcr	AB329541-5g	2-Chloro-5-(3-methylsulfonylphenyl)benzoic acid, 95%; .	1261893-39-3	95%	5g	€1159.00	2025-02-20

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